Cas no 2172156-44-2 (4-4-(hydroxymethyl)thian-4-ylthian-4-ol)

• Product Name: 4-4-(hydroxymethyl)thian-4-ylthian-4-ol
• CAS No: 2172156-44-2
• MF: C₁₁H₂₀O₂S₂
• MW: 248.405301094055
• CID: 6012077
• PubChem ID: 165587247
• Update Time: 2025-10-29

4-4-(hydroxymethyl)thian-4-ylthian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-4-(hydroxymethyl)thian-4-ylthian-4-ol
• EN300-1641885
• 4-[4-(hydroxymethyl)thian-4-yl]thian-4-ol
• 2172156-44-2

• Inchi： 1S/C11H20O2S2/c12-9-10(1-5-14-6-2-10)11(13)3-7-15-8-4-11/h12-13H,1-9H2
• InChI Key： KSONRLPKGCURSZ-UHFFFAOYSA-N
• SMILES： S1CCC(CO)(CC1)C1(CCSCC1)O

Computed Properties

• Exact Mass: 248.09047222g/mol
• Monoisotopic Mass: 248.09047222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91.1Ų

Additional information on 4-4-(hydroxymethyl)thian-4-ylthian-4-ol

Introduction to Compound with CAS No. 2172156-44-2 and Product Name: 4-4-(hydroxymethyl)thian-4-ylthian-4-ol

The compound with the CAS number 2172156-44-2 and the product name 4-4-(hydroxymethyl)thian-4-ylthian-4-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole-based structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular architecture of 4-4-(hydroxymethyl)thian-4-ylthian-4-ol incorporates multiple functional groups that contribute to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly for their role in modulating various biological pathways. The presence of hydroxymethyl and thiazole rings in 4-4-(hydroxymethyl)thian-4-ylthian-4-ol suggests a high degree of structural complexity, which may translate into enhanced pharmacological properties. Researchers have been exploring the compound's potential as a scaffold for developing novel therapeutic agents, particularly in the context of anti-inflammatory, anti-microbial, and anti-cancer applications.

The chemical synthesis of 4-4-(hydroxymethyl)thian-4-ylthian-4-ol involves intricate organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and cyclization processes, have been employed to construct the desired thiazole framework. The hydroxymethyl group introduces additional reactivity, enabling further functionalization and derivatization to tailor the compound's biological profile.

In terms of biological activity, preliminary in vitro studies have demonstrated promising results. The compound exhibits inhibitory effects on several key enzymes and receptors involved in pathological processes. For instance, its interaction with certain kinases has been observed to disrupt signaling pathways associated with tumor growth and metastasis. Additionally, its ability to modulate inflammatory responses suggests potential therapeutic benefits in chronic inflammatory diseases.

The pharmacokinetic properties of 4-4-(hydroxymethyl)thian-4-ylthian-4-ol are also under investigation. Preliminary data indicate favorable solubility characteristics, which are crucial for drug formulation and bioavailability. Furthermore, its metabolic stability suggests a longer half-life, potentially reducing the frequency of administration required for therapeutic efficacy.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery programs. The structural features of 4-4-(hydroxymethyl)thian-4-ylthian-4-ol provide a rich foundation for structure-based drug design. By leveraging computational modeling techniques, researchers can identify key interactions between the compound and biological targets, facilitating the optimization of its pharmacological properties.

Future research directions include exploring the compound's efficacy in preclinical models and evaluating its safety profile. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications. The development of novel therapeutic agents often requires interdisciplinary approaches, combining expertise from chemistry, biology, pharmacology, and medicine.

The significance of 4-4-(hydroxymethyl)thian-4-ylylthian-thiol lies not only in its individual properties but also in its contribution to the broader field of medicinal chemistry. As our understanding of disease mechanisms continues to evolve, compounds like this one offer hope for innovative treatments that address unmet medical needs. The ongoing research into CAS No. 2172156 44 2 underscores the dynamic nature of pharmaceutical development and the relentless pursuit of safer, more effective therapies.